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Compound of Interest

Compound Name: Nor neostigmine-d6

Cat. No.: B12426464 Get Quote

In-Depth Technical Guide: Nor neostigmine-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nor neostigmine-d6, a deuterated

analog of Nor neostigmine and a critical component in the bioanalytical study of Neostigmine.

This document outlines its chemical properties, and its principal application as an internal

standard in pharmacokinetic and metabolic research.

Core Chemical Data
Nor neostigmine-d6, also known as Neostigmine Bromide EP Impurity C-D6, is the deuterium-

labeled form of Nor neostigmine.[1] Nor neostigmine itself is a known degradation product of

the pharmaceutical compound Neostigmine.[2] The incorporation of six deuterium atoms

provides a stable isotopic signature, making it an ideal internal standard for mass spectrometry-

based quantification of Neostigmine and its metabolites in biological matrices.

Table 1: Chemical and Physical Properties of Nor neostigmine-d6
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Property Value Source(s)

Chemical Name
3-(bis(methyl-d3)amino)phenyl

dimethylcarbamate
[1]

Synonyms

Nor Neostigmine-D6,

Neostigmine Bromide EP

Impurity C-D6

[1]

CAS Number 2470126-73-7 [1]

Molecular Formula C₁₁H₁₀D₆N₂O₂

Molecular Weight 214.29 g/mol

Appearance Powder

Purity ≥98%

Solubility
Soluble in Chloroform,

Dichloromethane, DMSO

Storage Conditions
2-8°C, protected from air and

light

Relationship to Neostigmine
Nor neostigmine is a known impurity and degradation product of Neostigmine. The structural

relationship is key to the utility of Nor neostigmine-d6 as an internal standard.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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